Cas no 103038-98-8 (2-(4-chlorophenoxy)methyl-4,5-dihydro-1H-imidazole)

• Product Name: 2-(4-chlorophenoxy)methyl-4,5-dihydro-1H-imidazole
• CAS No: 103038-98-8
• MF: C₁₀H₁₁ClN₂O
• MW: 210.66014122963
• MDL: MFCD11577927
• CID: 5608291
• PubChem ID: 20529064
• Update Time: 2025-06-10

2-(4-chlorophenoxy)methyl-4,5-dihydro-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 2-[(4-Chlorophenoxy)methyl]-4,5-dihydro-1H-imidazole (ACI)
• 2-Imidazoline, 2-[(p-chlorophenoxy)methyl]- (6CI)
• 1H-Imidazole, 2-[(4-chlorophenoxy)methyl]-4,5-dihydro- (ACI)
• 2-(4-chlorophenoxy)methyl-4,5-dihydro-1H-imidazole

• MDL： MFCD11577927
• Inchi： 1S/C10H11ClN2O/c11-8-1-3-9(4-2-8)14-7-10-12-5-6-13-10/h1-4H,5-7H2,(H,12,13)
• InChI Key： SQKZVJVZTQWRQU-UHFFFAOYSA-N
• SMILES： ClC1C=CC(OCC2NCCN=2)=CC=1

Additional information on 2-(4-chlorophenoxy)methyl-4,5-dihydro-1H-imidazole

Professional Introduction to Compound with CAS No. 103038-98-8 and Product Name: 2-(4-chlorophenoxy)methyl-4,5-dihydro-1H-imidazole

The compound with the CAS number 103038-98-8 and the product name 2-(4-chlorophenoxy)methyl-4,5-dihydro-1H-imidazole represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural motif of 4,5-dihydro-1H-imidazole provides a versatile scaffold for medicinal chemistry, while the presence of a chlorophenoxy substituent enhances its pharmacological profile, making it a promising candidate for further investigation.

Recent research in the domain of imidazole derivatives has highlighted their role as key intermediates in the development of drugs targeting various diseases. The 2-(4-chlorophenoxy)methyl-4,5-dihydro-1H-imidazole molecule has been extensively studied for its potential to interact with biological targets, particularly enzymes and receptors involved in metabolic pathways. Studies have demonstrated that this compound exhibits inhibitory effects on certain enzymes, which could be exploited for the treatment of metabolic disorders and inflammatory conditions.

One of the most intriguing aspects of this compound is its structural flexibility, which allows for modifications that can fine-tune its biological activity. The chlorophenoxy group is particularly noteworthy, as it has been shown to enhance binding affinity to specific targets by increasing lipophilicity and improving metabolic stability. This feature makes 2-(4-chlorophenoxy)methyl-4,5-dihydro-1H-imidazole an attractive scaffold for structure-activity relationship (SAR) studies aimed at optimizing drug-like properties.

In the context of modern drug discovery, computational methods have played a pivotal role in understanding the interactions between this compound and its biological targets. Molecular docking simulations have revealed that the imidazole ring and the chlorophenoxy moiety are critical for binding to proteins involved in signal transduction and enzyme catalysis. These insights have guided synthetic efforts toward developing analogs with enhanced potency and selectivity.

The pharmacokinetic profile of 2-(4-chlorophenoxy)methyl-4,5-dihydro-1H-imidazole has also been a subject of intense investigation. Preclinical studies indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, suggesting its potential for oral administration. Additionally, preliminary toxicology studies have shown that it is well-tolerated at relevant doses, further supporting its viability as a lead compound for therapeutic development.

Advances in synthetic methodologies have enabled the efficient preparation of 2-(4-chlorophenoxy)methyl-4,5-dihydro-1H-imidazole, making it more accessible for large-scale screening and optimization. Modern techniques such as flow chemistry and catalytic processes have streamlined the synthesis pathway, reducing costs and improving yields. These advancements are crucial for translating laboratory discoveries into viable clinical candidates.

The broader significance of this compound lies in its potential to address unmet medical needs by targeting disease pathways that are currently underserved by existing therapies. The combination of the dihydroimidazole core and the chlorophenoxy substituent creates a unique pharmacological profile that distinguishes it from other known compounds. This uniqueness makes it a valuable asset in the pharmaceutical pipeline, offering hope for novel treatments across multiple therapeutic areas.

As research continues to uncover new applications for imidazole derivatives, compounds like 2-(4-chlorophenoxy)methyl-4,5-dihydro-1H-imidazole are poised to play a central role in shaping future drug development strategies. The integration of cutting-edge computational tools with traditional experimental approaches will be essential in unlocking their full potential. By leveraging these technologies, scientists can accelerate the discovery process and bring new therapeutic options to patients in need.